4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]-6-(3-methylpyrazol-1-yl)pyrimidine
• InChI: InChI=1S/C19H22N6O2S/c1-15-3-5-17(6-4-15)28(26,27)24-11-9-23(10-12-24)18-13-19(21-14-20-18)25-8-7-16(2)22-25/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: SRWJDHIKSCCMMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=CC(=N4)C
• Molecular Formula: C19H22N6O2S
• Molecular Weight: 398.5 g/mol

Description

The compound “4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}-6-(3-methyl-1H-pyrazol-1-yl)pyrimidine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, a pyrazole ring, and a sulfonyl group. These functional groups suggest that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the arrangement of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the various functional groups. For example, the pyrimidine and pyrazole rings might undergo reactions involving the nitrogen atoms, while the sulfonyl group might participate in reactions involving the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might make the compound relatively rigid, while the various functional groups could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its structure and the specific biological target. For example, many drugs that contain pyrimidine or pyrazole rings act by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, it might be interesting to investigate whether this compound has any biological activity and if so, how it interacts with biological targets.